tert-Butyl 3,4-dibromo-5-methylbenzoate
Description
Tert-Butyl 3,4-dibromo-5-methylbenzoate is an organic compound . It is used in various chemical reactions and has a molecular formula of C12H14Br2O2 .
Molecular Structure Analysis
The molecular structure of tert-Butyl 3,4-dibromo-5-methylbenzoate consists of a benzoate core with tert-butyl, dibromo, and methyl substituents . The exact positions of these substituents can be determined by the numbering in the name of the compound.Chemical Reactions Analysis
While specific chemical reactions involving tert-Butyl 3,4-dibromo-5-methylbenzoate are not available, tert-butyl compounds are known to participate in a variety of organic reactions .Physical And Chemical Properties Analysis
Tert-Butyl 3,4-dibromo-5-methylbenzoate has a molecular weight of 350.05 . Other physical and chemical properties such as melting point, boiling point, and density can be found in chemical databases .Scientific Research Applications
Synthesis of Functional 1,2-Dithiolanes
“tert-Butyl 3,4-dibromo-5-methylbenzoate” can be used in the synthesis of functional 1,2-dithiolanes . This process involves reacting readily accessible 1,3-bis-tert-butyl thioethers with bromine . The reaction proceeds to completion within minutes under mild conditions, presumably via a sulfonium-mediated ring-closure . This synthesis is significant as 1,2-dithiolanes are five-membered heterocyclic molecules comprising a disulfide bond, which have been exploited for cell-uptake applications, reversible protein-polymer conjugation, biosensors, dynamic networks, and functional polymer synthesis .
Synthesis of Novel Indoloquinoxaline and [1,2,4]Triazino[5,6-b]Indole Systems
Another application of “tert-Butyl 3,4-dibromo-5-methylbenzoate” is in the synthesis of novel indoloquinoxaline and [1,2,4]triazino[5,6-b]indole systems . This process involves the introduction of a tert-butyl group into these systems, leading to a series of structurally novel compounds . These compounds have potential applications in medicinal chemistry due to their wide range of biological activity .
properties
IUPAC Name |
tert-butyl 3,4-dibromo-5-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14Br2O2/c1-7-5-8(6-9(13)10(7)14)11(15)16-12(2,3)4/h5-6H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCMMAYABIQINPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Br)Br)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14Br2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3,4-dibromo-5-methylbenzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
